Cas no 121999-64-2 ([(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate)

(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate is a specialized organic compound featuring a unique molecular structure. This compound exhibits high specificity for its target receptors, enhancing its efficacy in biochemical applications. Its structural complexity allows for versatile chemical modifications, broadening its utility in research and pharmaceutical development.

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate structure

121999-64-2 structure

Product Name:[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

CAS No:121999-64-2

MF:C₄₀H₈₁N₂O₆P

MW:717.054713964462

CID:3161941

PubChem ID:46891763

Update Time:2025-07-15

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

- [(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
- N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
- 17:0 SM (d18:1/17:0)
- C17 Sphingomyelin (d18:1/17:0)
- AKOS040756269
- (2S,3R,4E)-2-(Heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
- CHEBI:84488
- Q27157800
- N-(heptadecanoyl)-sphing-4-enine-1-phosphocholine
- SCHEMBL19759836
- DTXSID50677064
- SM(d18:1/17:0)
- N-heptadecanoylsphingosine-1-phosphocholine
- N-Heptadecanoylsphingosyl-phosphorylcholine
- 17:0 SM (d18:1/17:0), N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine, powder
- (2S,3R,4E)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
- WEA99964
- LMSP03010044
- 121999-64-2
- 3,5-Dioxa-8-aza-4-phosphapentacosan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
- CS-0138405
- HY-131676
- G91461
- Inchi： 1S/C40H81N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-40(44)41-38(37-48-49(45,46)47-36-35-42(3,4)5)39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h31,33,38-39,43H,6-30,32,34-37H2,1-5H3,(H-,41,44,45,46)/b33-31+/t38-,39+/m0/s1
- InChI Key： YMQZQHIESOAPQH-JXGHDCMNSA-N
- SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

Exact Mass: 716.58322531g/mol
Monoisotopic Mass: 716.58322531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 49
Rotatable Bond Count: 37
Complexity: 811
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 12.8
Topological Polar Surface Area: 108Å²

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Pricemore >>

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